Tert-butyl 6-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Specification

• CAS No.: 912846-57-2
• Molecular Formula: C14H19FN2O2
• Molecular Weight: 266.31 g/mol
• IUPAC Name: tert-butyl 6-amino-5-fluoro-3,4-dihydro-1H-isoquinoline-2-carboxylate
• Standard InChI: InChI=1S/C14H19FN2O2/c1-14(2,3)19-13(18)17-7-6-10-9(8-17)4-5-11(16)12(10)15/h4-5H,6-8,16H2,1-3H3
• Standard InChI Key: YKXRKPVVUCTORJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2F)N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2F)N

Introduction

Tert-butyl 6-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a complex organic compound that belongs to the class of isoquinoline derivatives. It is characterized by its specific molecular structure, which includes a tert-butyl group attached to a tetrahydroisoquinoline core, with an amino group at the 6-position and a fluorine atom at the 5-position. This compound is of interest in chemical and pharmaceutical research due to its potential biological activities and synthetic versatility.

Molecular Formula and Weight

• Molecular Formula: C₁₅H₂₀FN₃O₂

• Molecular Weight: Approximately 305 g/mol (though specific values may vary slightly based on the source).

Synonyms and Identifiers

• CAS Number: 912846-57-2

• Other Identifiers: This compound is available under various identifiers and codes from chemical suppliers, but detailed information on additional identifiers like InChI or InChIKey is not readily available in the provided sources.

Biological Activity

While specific biological activities of Tert-butyl 6-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are not detailed in the available literature, compounds within the isoquinoline class are often explored for their potential pharmacological effects, including anti-inflammatory, antimicrobial, and neuroprotective properties.

Synthetic Applications

This compound can serve as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals or other biologically active compounds. The presence of the tert-butyl group allows for protection of the carboxyl function during synthesis, which can be later deprotected to reveal the carboxylic acid functionality.

Hazard Information

• Toxicity: While specific toxicity data for this compound is not provided, compounds with similar structures can be hazardous if ingested or if they come into contact with skin or eyes.

• Precautions: Handling should be done in a well-ventilated area with appropriate protective gear, including gloves and safety glasses.

Suppliers

• Biosynth: Offers this compound under the code MLB84657, with pricing dependent on quantity (e.g., $780 for 50 mg).

• TRC: Also supplies this compound with the CAS number 912846-57-2.

Data Table: Key Information

Property	Value/Description
Molecular Formula	C₁₅H₂₀FN₃O₂
Molecular Weight	Approximately 305 g/mol
CAS Number	912846-57-2
Suppliers	Biosynth, TRC
Pricing (Example)	$780 for 50 mg (Biosynth)